TITANIUM DIOXIDE

• CAS No.: 1317-70-0
• Product Name: TITANIUM DIOXIDE
• Molecular Formula: TiO2; O2Ti
• Molecular Weight: 79.87 g/mol
• IUPAC Name: dioxotitanium
• Standard InChI: InChI=1S/2O.Ti
• Standard InChIKey: GWEVSGVZZGPLCZ-UHFFFAOYSA-N
• SMILES: O=[Ti]=O
• Canonical SMILES: O=[Ti]=O
• Boiling Point: 4532 to 5432 °F at 760 mm Hg (NTP, 1992); 2500-3000 °C; 4532-5432°F
• Colorform: White, tetragonal crystals; White powder in two crystalline forms, anatase and rutile; AMORPHOUS, INFUSIBLE POWDER; White powde
• Density: 3.9 to 4.2 (NTP, 1992); 4.23; 3.9-4.3 g/cm³; 4.26
• Melting Point: 3380 °F (decomposes) (NTP, 1992); 1855 °C; 3326-3362°F
• Physical Description: Titanium dioxide is an odorless white powder. Tasteless. pH 7.5. Occurs in three crystalline forms. (NTP, 1992); Liquid; DryPowder; Liquid; OtherSolid; DryPowder; DryPowder, Liquid; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals, Liquid; DryPowder, WetSolid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; WetSolid; WetSolid, Liquid; White to slightly coloured powder; COLOURLESS-TO-WHITE CRYSTALLINE POWDER.; White, odorless powder.
• Description: Titanium dioxide is an odorless white powder. Tasteless. pH 7.5. Occurs in three crystalline forms. (NTP, 1992); Titanium dioxide is a titanium oxide with the formula TiO2. A naturally occurring oxide sourced from ilmenite, rutile and anatase, it has a wide range of applications. It has a role as a food colouring.; Titanium dioxide, also known as titanium(IV) oxide or titania, is the naturally occurring oxide of titanium. It is used as a pigment under the names titanium white, Pigment White 6 (PW6), or CI 77891. It is typically extracted from ilmenite, rutile and anatase.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); Insoluble in water and organic solvents. Dissolves slowly in hydrofluoric acid and in hot concentrated sulphuric acid.; Insoluble in water; Soluble in hot concentrated sulfuric acid; in hydrofluoric acid; insoluble in hydrochloric acid, nitric acid or diluted sulfuric acid; INSOL IN ORG SOLVENTS; SOLUBLE IN ALKALI; Solubility in water: none; Insoluble
• Synonyms: anatase; anatase titanium dioxide; brookite; food additive E171; nano-anatase; nano-TiO2; rutile; Titania; titanium dioxide; titanium oxide; titanium white
• Vapor Pressure: 0 mm Hg at 68 °F Essentially (NTP, 1992); 0 mmHg (approx)
• PubChem Compound: 26042
• Last Modified: Nov 11 2021